3-O-(alpha-L-Arabinopyranosyl)-23-hydroxyursolic acid

• Molecular Formula: C35H56O8
• Molecular Weight: 604.8 g/mol
• IUPAC Name: (1S,2R,4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-10-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxy-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid
• InChI: InChI=1S/C35H56O8/c1-19-9-14-35(30(40)41)16-15-33(5)21(26(35)20(19)2)7-8-24-31(3)12-11-25(43-29-28(39)27(38)22(37)17-42-29)32(4,18-36)23(31)10-13-34(24,33)6/h7,19-20,22-29,36-39H,8-18H2,1-6H3,(H,40,41)/t19-,20+,22+,23-,24-,25+,26+,27+,28-,29+,31+,32+,33-,34-,35+/m1/s1
• InChI Key: VLKSXELFNUEYKM-OHOLNXJGSA-N
• Isomeric SMILES: C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H]([C@@]5(C)CO)O[C@H]6[C@@H]([C@H]([C@H](CO6)O)O)O)C)C)[C@@H]2[C@H]1C)C)C(=O)O
• Canonical SMILES: CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)CO)OC6C(C(C(CO6)O)O)O)C)C)C2C1C)C)C(=O)O
• synonyms: 3-AHU acid; 3-O-(alpha-L-arabinopyranosyl)-23-hydroxyursolic acid

Description

3-O-(alpha-L-Arabinopyranosyl)-23-hydroxyursolic acid is a natural product found in Cussonia bancoensis with data available.

Scientific Research Applications

Anti-inflammatory and Immunomodulatory Effects

• Inhibition of Nitric Oxide Production: 3-O-(alpha-L-Arabinopyranosyl)-23-hydroxyursolic acid, isolated from Cussonia bancoensis, has demonstrated significant inhibitory effects on nitric oxide production in a nitric oxide-production bioassay. This suggests its potential as an anti-inflammatory agent (Tapondjou et al., 2003).
• Modulation of Pro-inflammatory Mediators: The compound has shown to inhibit lipopolysaccharide-induced nitric oxide and prostaglandin E2 release in murine macrophage cells. It also reduced the expression of inducible nitric oxide synthase and cyclooxygenase-2 enzymes, implicating a role in modulating pro-inflammatory mediators (Shin et al., 2004).

Antimicrobial Properties

• Activity Against Microorganisms: A study demonstrated the remarkable antimicrobial activity of 3-O-(alpha-L-Arabinopyranosyl)-23-hydroxyursolic acid against various microorganisms, including Staphylococcus aureus and Candida albicans. This aligns with the traditional use of Cussonia bancoensis in treating infections (Mireku et al., 2018).

Antitumor and Cytotoxic Activities

• Cytotoxic Activity: The compound exhibited weak cytotoxic activity against various human cancer cell lines, such as breast adenocarcinoma and colon carcinoma, suggesting its potential in cancer research (Ponou et al., 2014).
• Induction of Apoptosis in Cancer Cells: Specifically, 23-hydroxyursolic acid caused growth inhibition in human cervical carcinoma cells by inducing caspase-dependent apoptosis, highlighting its potential as an anti-cancer agent (Takaya et al., 2009).

Cardio-Protective Effects

• Protection Against Myocardial Cell Injury: Isolated compounds from Ilex cornuta, including variants of 3-O-(alpha-L-Arabinopyranosyl)-23-hydroxyursolic acid, have shown significant cell-protective effects against hydrogen peroxide-induced cardiomyocyte injury, suggesting potential in cardiovascular protection (Li et al., 2017).